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Compound of Interest

Compound Name: 3-Ethylbenzoyl chloride

Cat. No.: B3056457

This guide provides comprehensive information on 3-Ethylbenzoyl chloride, targeting
researchers, scientists, and professionals in drug development. It covers its chemical
properties, synthesis, key reactions, and safety protocols.

Chemical Identity and Properties

3-Ethylbenzoyl chloride is an acyl chloride derivative of benzoic acid. Its IUPAC name is 3-
ethylbenzoyl chloride.[1] It is a key intermediate in various organic syntheses due to the
reactivity of the acyl chloride functional group.

Table 1: Physicochemical Properties of 3-Ethylbenzoyl Chloride and Related Isomer
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Property Value Source
IUPAC Name 3-ethylbenzoyl chloride [1]
Molecular Formula CoHoCIO [1]
Molecular Weight 168.62 g/mol [11[2]
CAS Number 71527-31-6 [1]
Boiling Point 235-236 °C (for 4-isomer)
Density .1.147 g/mL at 25 °C (for 4-

isomer)
Refractive Index n20/D 1.5479 (for 4-isomer)

Note: Some physical data is for the isomeric 4-Ethylbenzoyl chloride and is provided as an
estimate.

Synthesis of 3-Ethylbenzoyl Chloride

The synthesis of acyl chlorides is commonly achieved by treating the corresponding carboxylic
acid with a chlorinating agent. A standard laboratory-scale synthesis for an ethylbenzoyl
chloride involves the reaction of the corresponding ethylbenzoic acid with thionyl chloride.[3]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet to
neutralize HCI gas, place 3-ethylbenzoic acid.

» Addition of Reagent: Add an excess of thionyl chloride (SOCIz) to the flask.

¢ Reaction Conditions: The mixture is stirred and heated under reflux. The reaction progress
can be monitored by the cessation of HCI gas evolution.

o Work-up: After the reaction is complete, the excess thionyl chloride is removed by distillation.

 Purification: The resulting 3-Ethylbenzoyl chloride is then purified by vacuum distillation.

Chemical Reactivity and Key Reactions
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As a typical acyl chloride, 3-Ethylbenzoyl chloride is a reactive compound that participates in
various nucleophilic acyl substitution reactions. It readily reacts with water, alcohols, and
amines.[4] A significant application of 3-Ethylbenzoyl chloride in synthetic chemistry is the
Friedel-Crafts acylation reaction, which is used to form carbon-carbon bonds with aromatic
compounds.[5]

In this reaction, 3-Ethylbenzoyl chloride is used to introduce the 3-ethylbenzoyl group onto an
aromatic ring, such as benzene, in the presence of a Lewis acid catalyst like aluminum chloride
(AICI3).[5]

AICIs (Lewis Acid)

Benzene
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Click to download full resolution via product page
Caption: Friedel-Crafts acylation of benzene with 3-Ethylbenzoyl chloride.

o Reaction Setup: A dried, three-necked, round-bottom flask is fitted with a dropping funnel, a
mechanical stirrer, and a reflux condenser connected to a gas trap. The flask is charged with
anhydrous aluminum chloride (AICI3) and an inert solvent (e.g., dichloromethane).

o Addition of Reactants: Benzene is added to the stirred suspension. 3-Ethylbenzoyl chloride
is then added dropwise from the dropping funnel at a controlled temperature (typically 0-5
°C).

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred until the reaction is complete (monitored by TLC or GC).

e Quenching: The reaction is carefully quenched by pouring the mixture over crushed ice and
concentrated hydrochloric acid.
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» Extraction and Work-up: The organic layer is separated, washed with water, a dilute sodium

bicarbonate solution, and brine.

 Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product, 3-ethylbenzophenone, is
then purified by recrystallization or column chromatography.

Safety and Handling

3-Ethylbenzoyl chloride is a corrosive and moisture-sensitive compound. It causes severe
skin burns and eye damage.[6]

Table 2: GHS Hazard and Precautionary Statements
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Category

Code

Description

Hazard

H290

May be corrosive to metals.[6]

H314

Causes severe skin burns and

eye damage.[6]

H318

Causes serious eye damage.

[6]

Precautionary

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.[6]

P304+P340+P310

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.
Immediately call a POISON
CENTER/doctor.[6]

P305+P351+P338+P310

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.
Continue rinsing. Immediately
call a POISON
CENTER/doctor.[6]

» Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[7] Avoid

contact with skin, eyes, and clothing.[6] Keep away from moisture and sources of ignition.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] It

should be stored under an inert atmosphere due to its moisture sensitivity. The storage area

should be designated for corrosive materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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